Anle138b

• CAS No.: 882697-00-9
• Product Name: Anle138b
• Molecular Formula: C₁₆H₁₁BrN₂O₂
• Molecular Weight: 343.17
• IUPAC Name: 5-(1,3-benzodioxol-5-yl)-3-(3-bromophenyl)-1H-pyrazole
• Standard InChI: InChI=1S/C16H11BrN2O2/c17-12-3-1-2-10(6-12)13-8-14(19-18-13)11-4-5-15-16(7-11)21-9-20-15/h1-8H,9H2,(H,18,19)
• Standard InChIKey: RCQIIBJSUWYYFU-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)C3=CC(=NN3)C4=CC(=CC=C4)Br
• Description: Anle138b is an ligoomeric aggregation inhibitor. It inhibits formation of pathological prion protein (PrPSc) and α-synuclein aggregates in vitro. Anle138b exhibits neuroprotective effects in a Parkinson's disease mouse model and improves motor performance in an α-synucleinopathy model. Anle138b restores hippocampal synaptic and transcriptional plasticity as well as spatial memory in a mouse model for Alzheimer's disease. There is evidence that anle138b blocks the activity of conducting Aβ pores without changing the membrane embedded Aβ-oligomer structure.
• Purity: 98%
• Reference: 1: Wagner J, Ryazanov S, Leonov A, et al. Anle138b: a novel oligomer modulator for disease-modifying therapy of neurodegenerative diseases such as prion and Parkinson's disease. Acta Neuropathol. 2013;125(6):795‐813. doi:10.1007/s00401-013-1114-9; 2: Heras-Garvin A, Weckbecker D, Ryazanov S, et al. Anle138b modulates α-synuclein oligomerization and prevents motor decline and neurodegeneration in a mouse model of multiple system atrophy. Mov Disord. 2019;34(2):255‐263. doi:10.1002/mds.27562; 3: Martinez Hernandez A, Urbanke H, Gillman AL, et al. The diphenylpyrazole compound anle138b blocks Aβ channels and rescues disease phenotypes in a mouse model for amyloid pathology. EMBO Mol Med. 2018;10(1):32‐47. doi:10.15252/emmm.201707825; 4: Brendel M, Deussing M, Blume T, et al. Late-stage Anle138b treatment ameliorates tau pathology and metabolic decline in a mouse model of human Alzheimer's disease tau. Alzheimers Res Ther. 2019;11(1):67. Published 2019 Aug 1. doi:10.1186/s13195-019-0522-z; 5: Qin K, Zhao L, Solanki A, Busch C, Mastrianni J. Anle138b prevents PrP plaque accumulation in Tg(PrP-A116V) mice but does not mitigate clinical disease. J Gen Virol. 2019;100(6):1027‐1037. doi:10.1099/jgv.0.001262; 6: Wagner J, Krauss S, Shi S, et al. Reducing tau aggregates with anle138b delays disease progression in a mouse model of tauopathies. Acta Neuropathol. 2015;130(5):619‐631. doi:10.1007/s00401-015-1483-3; 7: Turriani E, Lázaro DF, Ryazanov S, et al. Treatment with diphenyl-pyrazole compound anle138b/c reveals that α-synuclein protects melanoma cells from autophagic cell death. Proc Natl Acad Sci U S A. 2017;114(25):E4971‐E4977. doi:10.1073/pnas.1700200114; 8: Matthes D, Gapsys V, Griesinger C, de Groot BL. Resolving the Atomistic Modes of Anle138b Inhibitory Action on Peptide Oligomer Formation. ACS Chem Neurosci. 2017;8(12):2791‐2808. doi:10.1021/acschemneuro.7b00325; 9: Fellner L, Kuzdas-Wood D, Levin J, et al. Anle138b Partly Ameliorates Motor Deficits Despite Failure of Neuroprotection in a Model of Advanced Multiple System Atrophy. Front Neurosci. 2016;10:99. Published 2016 Mar 10. doi:10.3389/fnins.2016.00099; 10: Deeg AA, Reiner AM, Schmidt F, et al. Anle138b and related compounds are aggregation specific fluorescence markers and reveal high affinity binding to α-synuclein aggregates. Biochim Biophys Acta. 2015;1850(9):1884‐1890. doi:10.1016/j.bbagen.2015.05.021
• PubChem Compound: 44608289
• Last Modified: Nov 13 2021